N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine

• Molecular Formula: C17H27BrN2O3
• Molecular Weight: 387.3 g/mol
• IUPAC Name: N-[(5-bromo-2-ethoxy-3-methoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C17H27BrN2O3/c1-3-23-17-14(11-15(18)12-16(17)21-2)13-19-5-4-6-20-7-9-22-10-8-20/h11-12,19H,3-10,13H2,1-2H3
• InChI Key: LPZBARRNRQWXPH-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1CNCCCN2CCOCC2)Br)OC
• Canonical SMILES: CCOC1=C(C=C(C=C1OC)Br)CNCCCN2CCOCC2

Description

N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as BEMAP and has been studied extensively for its mechanism of action and physiological effects.

Scientific Research Applications

BEMAP has been studied extensively for its potential as a therapeutic agent. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. BEMAP has also been studied for its potential as a treatment for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, BEMAP has been shown to have neuroprotective effects, making it a potential treatment for neurological disorders.

Mechanism of Action

The mechanism of action of BEMAP is not fully understood. However, it has been suggested that BEMAP exerts its therapeutic effects by binding to specific receptors in the body. BEMAP has been shown to bind to the sigma-1 receptor, which is involved in various physiological processes such as pain perception, inflammation, and neuronal survival. By binding to the sigma-1 receptor, BEMAP may modulate these processes, leading to its therapeutic effects.
Biochemical and Physiological Effects:
BEMAP has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. BEMAP has also been shown to inhibit tumor growth in various cancer cell lines. Additionally, BEMAP has been shown to have neuroprotective effects, protecting neurons from damage and death.

Advantages and Limitations for Lab Experiments

One advantage of using BEMAP in lab experiments is its specificity. BEMAP has been shown to bind to the sigma-1 receptor with high affinity, making it a useful tool for studying this receptor. Additionally, BEMAP has been shown to have low toxicity, making it a safe compound to use in lab experiments. One limitation of using BEMAP in lab experiments is its complexity. The synthesis of BEMAP is a challenging process, and the compound may not be readily available for all researchers.

Future Directions

There are several future directions for the study of BEMAP. One direction is to further elucidate its mechanism of action. Understanding how BEMAP exerts its therapeutic effects may lead to the development of more effective treatments for various diseases. Another direction is to study the potential of BEMAP as a treatment for neurological disorders. BEMAP has been shown to have neuroprotective effects, making it a potential treatment for diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to determine the safety and efficacy of BEMAP in humans.
Conclusion:
In conclusion, BEMAP is a chemical compound that has gained significant attention in the field of scientific research. Its potential as a therapeutic agent has been studied extensively, and it has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. BEMAP has also been shown to have neuroprotective effects, making it a potential treatment for neurological disorders. The synthesis of BEMAP is a complex process, and its mechanism of action is not fully understood. However, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of BEMAP is a complex process that involves multiple steps. The first step involves the reaction of 5-bromo-2-ethoxy-3-methoxybenzaldehyde with 3-(4-morpholinyl)propylamine in the presence of a catalyst. The resulting product is then purified through a series of filtration and distillation steps to obtain the final product, BEMAP. The synthesis of BEMAP requires specialized equipment and expertise, making it a challenging process.